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Chemical Profile: Tripropylene Glycol Monomethyl
Ether (TPM)

Tripropylene glycol monomethyl ether (TPM) is a slow-evaporating, hydrophilic glycol ether solvent. The

following table summarizes its key identifiers and physical properties, which are crucial for handling and

experimental design [1] [2] [3].

Table 1: Chemical Identifiers and Physical Properties of TPM

Property Value Source / Note

CAS Number 20324-33-8, 25498-
49-1

Two numbers are reported in different sources
[1] [2].

Molecular Formula C10H22O4 -

Molecular Weight 206.28 - 206.32 g/mol -

Boiling Point (@ 760
mmHg)

243 °C [3]
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Property Value Source / Note

Flash Point 117.6 - 124 °C Closed cup [1] [3].

Density (@ 25°C) 0.965 - 0.968 g/mL [4] [3]

Vapor Density (air=1) 7.1 - 7.15 Heavier than air [3].

Autoignition Temperature 277 °C [3]

Water Solubility Soluble / Miscible [4] [3]

Log P (n-octanol/water) -0.47 to 0.309 Indicates moderate hydrophilicity [1] [3].

Safety and Handling Information

Working with TPM in an oxygen-rich combustion environment requires strict adherence to safety protocols

due to specific reactive hazards.

Health Hazards: Animal studies classify TPM as low in acute toxicity. Effects may include central

nervous system depression, drowsiness, and transient eye irritation [2] [3]. The reported oral LD50 for

rats is 3300 mg/kg [1] [3].
Reactive Hazards: TPM is a peroxidizable compound. It can oxidize in air to form unstable

peroxides that may explode spontaneously, especially when concentrated [2]. It may also react
violently with strong oxidizing agents [2].

Personal Protective Equipment (PPE): Use chemical goggles, rubber gloves, and protective
clothing. In potentially vapor-rich environments, a gas mask or self-contained breathing apparatus

(SCBA) is recommended [2] [3].
Storage: Store in a cool, well-ventilated area away from heat and ignition sources. Containers should

be sealed and not exposed to air. Store separately from oxidizers and avoid prolonged storage to
prevent peroxide accumulation [3].

Experimental Application in Combustion Research

The constant-volume combustion vessel is a standard tool for studying fundamental combustion processes,

such as ignition delay times and flame speed, under controlled, high-pressure and high-temperature
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conditions [5]. TPM can be used as a solvent for non-volatile compounds or as a fuel component.

Typical Vessel Specifications (Based on Sandia CV)

Chamber Geometry: Cubical combustion chamber with a characteristic internal length of 108 mm
[5].

Optical Access: Equipped with large sapphire windows for optical diagnostics like high-speed
imaging or schlieren photography [5].

Ambient Conditioning: Features a high-speed mixing fan (e.g., 8000 rpm) to ensure a
homogeneous mixture of fuel, oxidizer, and diluent gases before ignition [5].

Ignition System: Typically uses one or more spark plugs for consistent ignition in a high-density
environment [5].

Protocol: Ignition Delay Measurement for a TPM-based Fuel
Blend

This protocol outlines a general approach for measuring ignition delay times.

1. Solution Preparation * Weighing: Accurately weigh the desired mass of TPM and any other fuel

components using an analytical balance. * Mixing: Combine TPM with other fuel components in a sealed,

chemical-resistant vial. * Agitation: Agitate the mixture using a magnetic stirrer or vortex mixer until a

homogeneous solution is achieved. Note the mass or mole fractions of all components.

2. Vessel Preparation and Leak Check * Cleaning: Ensure the combustion chamber and all windows are

clean to avoid interference with optical diagnostics. * Leak Test: Pressurize the vessel with an inert gas (e.g.,

N2) to a pressure above the intended test condition and monitor for pressure decay over at least 15 minutes.

3. Mixture Preparation and Ignition * Partial Pressure Method: Evacuate the vessel. Admit gases in the

following order to the required partial pressures: 1) Oxidizer (e.g., O2), 2) Diluent (e.g., N2, Ar), 3) Fuel

vapor (if gaseous). For liquid fuels like TPM blends, a heated vaporization system may be required. *

Mixing: Activate the internal mixing fan for a predetermined time (e.g., 2-5 minutes) to create a

homogeneous reactive mixture. * Ignition and Data Acquisition: After the fan stops, trigger the spark

ignition system. Simultaneously, record the pressure trace using a high-speed data acquisition system and the

combustion event using a high-speed camera.
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4. Data Analysis * Ignition Delay Definition: The ignition delay time (τ) is typically defined as the time

interval between the spark onset and the point of maximum pressure rise rate or the onset of a sharp increase

in OH* chemiluminescence. * Data Reduction: Apply this definition to the recorded pressure and optical

data to extract τ for each experimental run.

Workflow Visualization

The following diagram illustrates the logical workflow for a combustion experiment, from preparation to

data analysis, as described in the protocol.
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Diagram 1: Combustion Experiment Workflow. This chart outlines the sequential steps for conducting an

ignition delay study in a constant-volume vessel.
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Key Considerations for Using TPM

When designing experiments with TPM, pay close attention to the following:

Peroxide Formation: Given the significant peroxide hazard, regularly test TPM for peroxides before

use, especially if it has been stored for a long time. Do not concentrate TPM by distillation if peroxides
are suspected [2].

Low Volatility: TPM's high boiling point and low vapor pressure mean standard vaporization
techniques may be insufficient. Consider using a heated fuel line and vaporization chamber to

introduce it as a vapor into the combustion vessel [3].
Material Compatibility: Verify that seals (e.g., O-rings) and other wetted materials in the

experimental apparatus are chemically compatible with TPM.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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